- Preparation of pyrrolo[2,3-b]pyridines as TYRO3 inhibitors, World Intellectual Property Organization, , ,
Cas no 944059-24-9 ({1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid)
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid is a heterocyclic boronic acid derivative widely employed in Suzuki-Miyaura cross-coupling reactions due to its robust reactivity and stability under typical coupling conditions. The pyrrolopyridine scaffold offers a versatile pharmacophore, making this compound valuable in pharmaceutical and agrochemical synthesis. Its boronic acid moiety facilitates efficient C-C bond formation with aryl or vinyl halides, enabling the construction of complex biaryl structures. The compound exhibits good solubility in common organic solvents, enhancing its utility in solution-phase reactions. Careful handling under inert conditions is recommended to preserve its reactivity. This reagent is particularly useful in medicinal chemistry for the development of kinase inhibitors and other biologically active molecules.
944059-24-9 structure
Product Name:{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid
CAS No:944059-24-9
MF:C7H7BN2O2
MW:161.953681230545
MDL:MFCD08234881
CID:833012
PubChem ID:45480257
Update Time:2025-06-08
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (1H-Pyrrolo[2,3-b]pyridin-5-yl)boronic acid
- 7-Azaindole-5-boronic acid
- 1H-pyrrolo[2,3-b]pyridin-5-yl-5-boronic acid
- 1H-PYRROLO[2,3-B]PYRIDIN-5-YLBORONIC ACID
- 1H-Pyrrolo[2,3-B]pyridine-5-boronic acid
- Boronic acid, B-1H-pyrrolo[2,3-b]pyridin-5-yl-
- 5,7-diazabicyclo[4.3.0]nona-1,3,5,8-tetraen-3-ylboronic acid
- 7-aza-1H-indol-5-ylboronic acid
- B-1H-Pyrrolo[2,3-b]pyridin-5-ylboronic acid (ACI)
- {1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid
-
- MDL: MFCD08234881
- Inchi: 1S/C7H7BN2O2/c11-8(12)6-3-5-1-2-9-7(5)10-4-6/h1-4,11-12H,(H,9,10)
- InChI Key: KCHKRCSVKZQYCA-UHFFFAOYSA-N
- SMILES: OB(C1=CN=C2C(C=CN2)=C1)O
Computed Properties
- Exact Mass: 162.06000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Density: 1.42
- Boiling Point: 460.0±48.0℃ at 760 mmHg
- PSA: 69.14000
- LogP: -0.75730
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A242001003-250mg |
1H-pyrrolo[2,3-b]pyridine-5-boronic acid |
944059-24-9 | 98% | 250mg |
$686.80 | 2023-08-31 | |
| Alichem | A242001003-500mg |
1H-pyrrolo[2,3-b]pyridine-5-boronic acid |
944059-24-9 | 98% | 500mg |
$1009.40 | 2023-08-31 | |
| Alichem | A242001003-1g |
1H-pyrrolo[2,3-b]pyridine-5-boronic acid |
944059-24-9 | 98% | 1g |
$1735.55 | 2023-08-31 | |
| Chemenu | CM103922-250mg |
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid |
944059-24-9 | 95%+ | 250mg |
$87 | 2021-08-06 | |
| Chemenu | CM103922-1g |
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid |
944059-24-9 | 95%+ | 1g |
$183 | 2021-08-06 | |
| Chemenu | CM103922-5g |
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid |
944059-24-9 | 95%+ | 5g |
$648 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068655-500mg |
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid |
944059-24-9 | >95% | 500mg |
14240.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068655-250mg |
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid |
944059-24-9 | >95% | 250mg |
8305.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO772-200mg |
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid |
944059-24-9 | 97% | 200mg |
282.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO772-50mg |
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid |
944059-24-9 | 97% | 50mg |
125.0CNY | 2021-08-04 |
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid Production Method
Production Method 1
Reaction Conditions
Reference
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid Preparation Products
{1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
944059-24-9 ({1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid) Related Products
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- 1229042-02-7(B-1,8-naphthyridin-3-yl-Boronic acid)
- 521985-24-0(1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid)
- 1246761-84-1({1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid)
- 1454301-64-4({3-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid)
- 2377610-26-7(Imidazo[1,2-a]pyridine-6-boronic acid hydrochloride)
- 1260433-36-0(1H-pyrrolo[2,3-b]pyridin-3-ylboronic acid)
- 2058154-31-5(Boronic acid, B-imidazo[1,2-a]pyridin-8-yl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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